Cas no 1001094-89-8 ((S)-1-(4-Hydroxyphenyl)ethylamine Bromide Salt)

• Product Name: (S)-1-(4-Hydroxyphenyl)ethylamine Bromide Salt
• CAS No: 1001094-89-8
• MF: C₈H₁₂BrNO
• MW: 218.090981483459
• CID: 2860827
• PubChem ID: 49758827
• Update Time: 2024-11-06

(S)-1-(4-Hydroxyphenyl)ethylamine Bromide Salt Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Hydroxyphenyl)ethylamine Bromide Salt
• (S)-4-(1-Aminoethyl)phenol hydrobromide
• (S)-4-(1-Amino-ethyl)-phenol hydrobromid
• (S)-1-(4-HYDROXYPHENYL)ETHYLAMINEBROMIDESALT
• 4-[(1S)-1-aminoethyl]phenol;hydrobromide
• 855H893
• (S)-(-)-1-(4-hydroxyphenyl)ethylamine hydrobromide
• E81233
• 1001094-89-8
• CS-0103184
• Z3183546879
• EN300-7721638
• 4-[(1S)-1-aminoethyl]phenol hydrobromide
• PZBBMKOZPQAHRA-RGMNGODLSA-N
• SCHEMBL4909882

• Inchi： 1S/C8H11NO.BrH/c1-6(9)7-2-4-8(10)5-3-7;/h2-6,10H,9H2,1H3;1H/t6-;/m0./s1
• InChI Key： PZBBMKOZPQAHRA-RGMNGODLSA-N
• SMILES： Br.OC1C=CC(=CC=1)[C@H](C)N

Computed Properties

• Exact Mass: 217.01023g/mol
• Monoisotopic Mass: 217.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 97.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.09g/mol
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids